The effects of concentration dilution of cross-linkable diacetylenes on the plasticity of poly(m-carborane-disiloxane-diacetylene)s

Journal of Materials Chemistry Pub Date: 2003-05-29 DOI: 10.1039/B303751G

Abstract

Previous studies on poly(m-carborane-disiloxane-diacetylene)s established that the representative polymer 1, having the carborane, disiloxane and diacetylene moieties in a 1∶2∶1 ratio in its repeating monomeric unit, exhibited plastic characteristics at ambient temperature. In this study, the diacetylene-diluted variants of the above system were synthesized and thermally cured to determine their elastomeric properties. The resultant diacetylene-diluted polymer variants 4a, 4b and 4c, where the corresponding ratios of the constituents were 2∶3∶1, 4∶5∶1 and 9∶10∶1, were determined upon curing to possess Tg values of 56 °C, 45 °C and 35 °C, respectively. Even though the diacetylene dilution resulted in the lowering of the Tg values of the new systems, they were still found to possess predominantly plastic characteristics at ambient temperature.

Graphical abstract: The effects of concentration dilution of cross-linkable diacetylenes on the plasticity of poly(m-carborane-disiloxane-diacetylene)s
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